![molecular formula C16H21N5O2S B4532471 N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-3-(butyrylamino)benzamide](/img/structure/B4532471.png)
N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-3-(butyrylamino)benzamide
Overview
Description
N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-3-(butyrylamino)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. This compound has shown promising results in pre-clinical studies and is currently being evaluated in clinical trials.
Scientific Research Applications
Anticancer Activity
N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-3-(butyrylamino)benzamide and its derivatives have been explored for their anticancer potential. Microwave-assisted synthesis of thiadiazole and benzamide derivatives has demonstrated promising anticancer activity against several human cancer cell lines, including melanoma (SK-MEL-2), leukemia (HL-60), cervical cancer (HeLa), and breast cancer (MCF-7) using the MTT assay method. The compounds exhibited comparable GI50 values to the standard drug Adriamycin, with specific compounds identified as potent anticancer agents. A molecular docking study predicted the mechanism of action, and ADMET properties were assessed to predict good oral drug-like behavior (Tiwari et al., 2017).
Antimicrobial Activity
The synthesis of 2-phenylamino-thiazole derivatives has shown significant antimicrobial activity against various bacterial and fungal strains. Notably, some molecules demonstrated more potent effects than reference drugs against pathogenic strains, particularly Gram-positive bacteria. This underscores the potential of thiadiazole-based compounds as novel antimicrobial agents (Bikobo et al., 2017).
Corrosion Inhibition
Research into benzothiazole derivatives, closely related to the thiadiazole ring in this compound, has shown these compounds to be effective corrosion inhibitors for carbon steel in acidic conditions. Electrochemical studies confirmed that these inhibitors provide high efficiency against steel corrosion, showcasing their potential in industrial applications (Hu et al., 2016).
Properties
IUPAC Name |
N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-3-(butanoylamino)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O2S/c1-2-5-13(22)19-12-7-3-6-11(10-12)15(23)18-9-4-8-14-20-21-16(17)24-14/h3,6-7,10H,2,4-5,8-9H2,1H3,(H2,17,21)(H,18,23)(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCFVXQJUBPKCPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=CC(=C1)C(=O)NCCCC2=NN=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.